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Compound of Interest

Compound Name: DIASPORE

Cat. No.: B1175340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diaspore (α-AlO(OH))

as a heterogeneous catalyst in organic synthesis. The information is based on current research

findings and is intended to guide researchers in the application of this novel catalytic system.

Introduction
Diaspore, a naturally occurring aluminum oxide hydroxide, has emerged as a promising,

efficient, and reusable halide-free catalyst. Its primary documented application in organic

synthesis is the cycloaddition of carbon dioxide (CO₂) to various epoxides to produce cyclic

carbonates.[1][2] This process is of significant interest as it represents a green chemistry

approach to CO₂ fixation and provides a valuable class of compounds used as polar aprotic

solvents, electrolytes in lithium-ion batteries, and as precursors for polycarbonates.[1][2]

The catalytic activity of diaspore in this reaction is noteworthy for proceeding efficiently under

atmospheric pressure of CO₂ and in the absence of halide co-catalysts, which are often

required for similar transformations.[1][2]

Catalytic Application: Synthesis of Cyclic
Carbonates
Diaspore, in the presence of a catalytic amount of dimethylformamide (DMF), effectively

catalyzes the reaction between a range of epoxides and carbon dioxide to yield the
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corresponding cyclic carbonates with high selectivity (>99%).[1]

Quantitative Data Summary
The following table summarizes the catalytic activity of diaspore for the conversion of various

epoxides to cyclic carbonates.

Epoxide Substrate Product Conversion (%)

Epichlorohydrin
4-(chloromethyl)-1,3-dioxolan-

2-one
98

Propylene oxide 4-methyl-1,3-dioxolan-2-one 92

1,2-Butylene oxide 4-ethyl-1,3-dioxolan-2-one 90

Styrene oxide 4-phenyl-1,3-dioxolan-2-one 95

Allyl glycidyl ether
4-(allyloxymethyl)-1,3-

dioxolan-2-one
96

Phenyl glycidyl ether
4-(phenoxymethyl)-1,3-

dioxolan-2-one
94

1,2-Epoxyhexane 4-butyl-1,3-dioxolan-2-one 88

1,2-Epoxyoctane 4-hexyl-1,3-dioxolan-2-one 85

Glycidyl methacrylate
(2-oxo-1,3-dioxolan-4-yl)methyl

methacrylate
93

Glycidyl 4-methoxyphenyl

ether

4-((4-

methoxyphenoxy)methyl)-1,3-

dioxolan-2-one

91

2-Ethylhexyl glycidyl ether

4-(((2-

ethylhexyl)oxy)methyl)-1,3-

dioxolan-2-one

87

Cyclohexene oxide

3a,4,5,6,7,7a-

hexahydrobenzo[d][1][3]dioxol-

2-one

80
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Reaction Conditions: Epoxides (12.75 mmol), CO₂ (1 atm), Diaspore (1 mmol, 60 mg), DMF

(0.25 mmol, 0.2 mL), 100 °C, 16 h. Conversions were calculated using ¹H-NMR spectroscopy.

[1]

Experimental Protocols
Synthesis of Diaspore [α-AlO(OH)] Catalyst
This protocol outlines the hydrothermal synthesis of diaspore.

Materials:

Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

Urea (CO(NH₂)₂)

Deionized water

Round bottom flask

Heating mantle with temperature controller

Procedure:

In a round bottom flask, dissolve 7.5 g (20 mmol) of Al(NO₃)₃·9H₂O and 3.0 g (50 mmol) of

urea in 50 mL of deionized water.[1]

Heat the solution to 150 °C with stirring.[1]

Maintain the temperature for 12 hours.

Allow the mixture to cool to room temperature.

Collect the resulting white precipitate by filtration.

Wash the precipitate thoroughly with deionized water and then with ethanol.

Dry the solid in an oven at 80 °C for 12 hours to obtain the diaspore catalyst.
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Protocol for Diaspore-Catalyzed Synthesis of Cyclic
Carbonates
This protocol describes the general procedure for the cycloaddition of CO₂ to epoxides.

Materials:

Diaspore catalyst

Epoxide substrate

Dimethylformamide (DMF)

High-pressure stainless-steel autoclave with a magnetic stirrer

Carbon dioxide (CO₂) gas cylinder and regulator

Procedure:

To a high-pressure stainless-steel autoclave, add the diaspore catalyst (1 mmol, 60 mg).[1]

Add the epoxide substrate (12.75 mmol) and DMF (0.25 mmol, 0.2 mL).[1]

Seal the autoclave and purge it with CO₂ gas three times to remove air.

Pressurize the autoclave with CO₂ to 1 atm.[1]

Heat the reaction mixture to 100 °C with constant stirring.[1]

Maintain the reaction conditions for 16 hours.[1]

After the reaction is complete, cool the autoclave to room temperature and slowly vent the

excess CO₂.

Open the autoclave and add a suitable solvent (e.g., dichloromethane) to dissolve the

product.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1175340?utm_src=pdf-body
https://www.benchchem.com/product/b1175340?utm_src=pdf-body
https://www.benchchem.com/product/b1175340?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/qi/d3qi01386c
https://pubs.rsc.org/en/content/articlelanding/2023/qi/d3qi01386c
https://pubs.rsc.org/en/content/articlelanding/2023/qi/d3qi01386c
https://pubs.rsc.org/en/content/articlelanding/2023/qi/d3qi01386c
https://pubs.rsc.org/en/content/articlelanding/2023/qi/d3qi01386c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separate the solid catalyst by filtration or centrifugation. The catalyst can be washed, dried,

and reused.

Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the product by column chromatography or distillation if necessary.

Characterize the product using standard analytical techniques (e.g., ¹H-NMR, ¹³C-NMR, FT-

IR).
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Caption: Experimental workflow for diaspore synthesis and its use in CO₂ cycloaddition.
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Proposed Catalytic Cycle
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Caption: Proposed mechanism for the diaspore-catalyzed cycloaddition of CO₂ to epoxides.
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Diaspore has demonstrated excellent stability and reusability. The catalyst can be recovered

by simple filtration after the reaction, washed, dried, and reused for multiple cycles without a

significant loss in its catalytic activity or changes to its functional and chemical characteristics.

[1][2] Studies have shown consistent performance for at least five consecutive cycles.[1][2]

Safety and Handling
Diaspore is a stable solid material. Standard laboratory safety precautions, including the use of

personal protective equipment (gloves, safety glasses), should be followed when handling the

catalyst and other chemicals. The cycloaddition reaction should be carried out in a well-

ventilated area or a fume hood, especially when working with volatile epoxides. The use of a

high-pressure autoclave requires proper training and adherence to safety protocols for high-

pressure reactions.

Conclusion
Diaspore serves as a robust, eco-friendly, and cost-effective catalyst for the synthesis of cyclic

carbonates from epoxides and CO₂. Its high activity under mild, halide-free conditions, coupled

with its ease of synthesis and reusability, makes it an attractive alternative to conventional

catalytic systems. These application notes provide a practical guide for researchers to explore

the potential of diaspore in sustainable organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1175340#diaspore-as-a-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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